tert-butyl N-(2-bromo-4-tert-butylphenyl)carbamate

• IUPAC Name: tert-butyl N-(2-bromo-4-tert-butylphenyl)carbamate
• InChI: InChI=1S/C15H22BrNO2/c1-14(2,3)10-7-8-12(11(16)9-10)17-13(18)19-15(4,5)6/h7-9H,1-6H3,(H,17,18)
• InChI Key: VBCHFLAIVPJIOJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1)NC(=O)OC(C)(C)C)Br
• Molecular Formula: C15H22BrNO2
• Molecular Weight: 328.24 g/mol

Description

“N-(tert-Butoxycarbonyl)-2-bromoaniline” is an organic compound used as a building block in organic synthesis. It has a linear formula of BrC6H4HNCO2C(CH3)3 and a molecular weight of 272.14.

Chemical Reactions Analysis

The deprotection of the N-Boc group from a structurally diverse set of compounds, including N-(tert-Butoxycarbonyl)-2-bromo-4-tert-butylaniline, can be achieved using oxalyl chloride in methanol. The reactions take place under room temperature conditions for 1–4 hours with yields up to 90%.

Physical and Chemical Properties Analysis

The physical and chemical properties of N-(tert-Butoxycarbonyl)-2-bromo-4-tert-butylaniline include a refractive index of n20/D 1.54 (lit.), a boiling point of 110°C/0.3mmHg (lit.), and a density of 1.342g/mL at 25°C (lit.).

Mechanism of Action

The mechanism of action for the deprotection of the N-Boc group involves the electrophilic character of oxalyl chloride. This method was applied to a hybrid, medicinally active compound FC1, which is a novel dual inhibitor of IDO1 and DNA Pol gamma.

Safety and Hazards

N-(tert-Butoxycarbonyl)-2-bromo-4-tert-butylaniline is considered hazardous. It causes severe skin burns and eye damage. Safety measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.